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Compound of Interest

Compound Name: 2,4,6-Trichlorophenyl Formate

Cat. No.: B1422643 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Trichlorophenyl Formate
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling 2,4,6-Trichlorophenyl Formate. Adherence to these procedures is critical

for ensuring a safe laboratory environment and minimizing risks associated with this chemical.

Chemical Profile and Hazards

2,4,6-Trichlorophenyl Formate is a white to almost white crystalline powder.[1] It is

recognized as a hazardous substance and requires careful handling to avoid adverse health

effects. The primary hazards include:

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[2]

Harmful if Swallowed: The substance is harmful if ingested.

While no specific occupational exposure limits have been established for 2,4,6-
Trichlorophenyl Formate, it is crucial to handle it with care, assuming a potential for harm and

keeping exposure to the lowest possible level.
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Property Value Source

CAS Number 4525-65-9 [1]

Molecular Formula C7H3Cl3O2 [1][3]

Molecular Weight 225.46 g/mol [3]

Appearance
White to Almost white Crystal -

Powder
[1]

Melting Point 83°C [1]

Purity >97.0% (HPLC) [1][4]

Storage Temperature
Room Temperature, in a cool

and dark place
[1]

Operational Plan: Handling 2,4,6-Trichlorophenyl
Formate
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[1][5]

Use a local exhaust system if dust or aerosol generation is likely.[1]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

EN166 or NIOSH standards.[1][6]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use and dispose of contaminated gloves properly.[2]

Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For larger

quantities or where significant exposure is possible, consider a disposable, one-piece

protective suit.[6][7]
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Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a

NIOSH-approved respirator.[8]

3. Handling Procedures:

Avoid breathing dust, fumes, or vapors.[9]

Prevent contact with skin and eyes.[1][5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[9]

Keep the container tightly closed when not in use.[1][2]

Disposal Plan: Waste Management of 2,4,6-
Trichlorophenyl Formate
1. Waste Collection:

Collect all waste material, including unused product and contaminated consumables (e.g.,

gloves, wipes), in a designated, properly labeled hazardous waste container.

Do not mix with other waste streams.[2]

2. Container Management:

Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated area,

away from incompatible materials.[10]

Handle uncleaned, empty containers as you would the product itself.[2]

3. Final Disposal:

Dispose of contents and the container to an approved waste disposal plant.[2]

All disposal activities must be in accordance with national, state, and local environmental

regulations. Contact your institution's environmental health and safety department for
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specific guidance.[2][7]

Visual Workflow for Handling and Disposal

Workflow for Handling and Disposal of 2,4,6-Trichlorophenyl Formate

Handling Protocol Disposal Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,4,6-Trichlorophenyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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